Cas no 1807275-89-3 (Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate)
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate
-
- Inchi: 1S/C10H6F2INO2/c1-16-10(15)8-6(4-14)2-5(9(11)12)3-7(8)13/h2-3,9H,1H3
- InChI Key: HSWICGSPFDUNQU-UHFFFAOYSA-N
- SMILES: IC1=CC(C(F)F)=CC(C#N)=C1C(=O)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 315
- XLogP3: 2.8
- Topological Polar Surface Area: 50.1
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015011238-250mg |
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate |
1807275-89-3 | 97% | 250mg |
494.40 USD | 2021-06-21 | |
| Alichem | A015011238-500mg |
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate |
1807275-89-3 | 97% | 500mg |
839.45 USD | 2021-06-21 | |
| Alichem | A015011238-1g |
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate |
1807275-89-3 | 97% | 1g |
1,519.80 USD | 2021-06-21 |
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate
Methyl 2-Cyano-4-Difluoromethyl-6-Iodobenzoate: A Comprehensive Overview
Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate, also known by its CAS number 1807275-89-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group, a cyano substituent, a difluoromethyl group, and an iodine atom. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, materials science, and advanced organic synthesis.
The structure of Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate is particularly interesting due to the presence of multiple electron-withdrawing groups. The cyano group (-CN) and the difluoromethyl group (-CF₂H) both contribute to the electronic properties of the molecule, making it highly reactive in certain chemical transformations. The iodine atom at the para position further enhances the reactivity and selectivity of the compound in various reactions. Recent studies have shown that this compound can serve as an excellent precursor for synthesizing bioactive molecules with potential therapeutic applications.
In terms of synthesis, Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate is typically prepared through a multi-step process involving Friedel-Crafts acylation, followed by substitution reactions to introduce the iodine atom and other functional groups. Researchers have explored various catalytic systems to optimize the synthesis process, ensuring high yields and purity. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps of the synthesis.
One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The presence of multiple functional groups allows for extensive chemical modification, enabling researchers to explore a wide range of biological activities. For instance, derivatives of Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate have been shown to exhibit anti-inflammatory and anti-cancer properties in preclinical studies. These findings suggest that the compound could play a critical role in developing novel therapeutic agents targeting chronic diseases.
Beyond pharmaceutical applications, Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate has also found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent advancements in thin-film deposition techniques have enabled researchers to incorporate this compound into advanced electronic devices, demonstrating its potential for next-generation technologies.
The environmental impact and toxicity profile of Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate are critical considerations for its large-scale application. Studies have shown that the compound exhibits moderate biodegradability under specific environmental conditions. However, further research is needed to fully understand its long-term effects on ecosystems and human health. Regulatory agencies are closely monitoring the use of such compounds to ensure compliance with safety standards and minimize ecological risks.
In conclusion, Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate (CAS No: 1807275-89
1807275-89-3 (Methyl 2-cyano-4-difluoromethyl-6-iodobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)